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Compound of Interest

Compound Name: Bms-202

CAS No.: 1675203-84-5

Cat. No.: B606222

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
BMS-202 is a potent, non-peptidic small-molecule inhibitor of the Programmed Death-1 (PD-1)

/ Programmed Death-Ligand 1 (PD-L1) protein interaction.[1] In the tumor microenvironment,

the engagement of PD-L1 on tumor cells with the PD-1 receptor on activated T cells delivers an

inhibitory signal, leading to T-cell exhaustion and immune evasion.[2] BMS-202 offers a

valuable tool for in vitro and in vivo studies aimed at restoring anti-tumor immunity. Unlike

monoclonal antibodies, its small-molecule nature may offer advantages in tissue penetration

and pharmacokinetic properties.

These application notes provide detailed protocols for utilizing BMS-202 in co-culture systems

that model the interaction between immune cells and tumor cells, a critical step in preclinical

immuno-oncology research.
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BMS-202 functions by binding directly to PD-L1.[3] This binding induces the homodimerization

of PD-L1 molecules, which sterically hinders and blocks the interaction with the PD-1 receptor

on T cells.[1][3][4] By preventing this inhibitory signal, BMS-202 can restore the effector

functions of T cells, such as cytokine production (e.g., IFN-γ) and cytotoxicity against tumor

cells.[2]
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Standard Immune Inhibition Action of BMS-202
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Protocol Workflow: T-Cell Activation Assay

1. Prepare & Plate T-Cells
Plate 1x10^5 human CD3+ T-cells/well

in a 96-well plate.

2. Add Stimuli & PD-L1
Add anti-CD3/anti-CD28 antibodies (1 µg/mL each)

Add recombinant human PD-L1 protein (10 nM).

3. Add BMS-202
Add BMS-202 at desired final concentrations

(e.g., 0.01, 0.1, 1, 10 µM). Include vehicle control.

4. Co-culture Incubation
Incubate at 37°C, 5% CO2 for 72 hours.

5. Collect Supernatant
Centrifuge plate and carefully collect supernatant.

6. Analyze IFN-γ
Quantify IFN-γ concentration using a

standard human IFN-γ ELISA kit.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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